Cas no 2228017-97-6 (rac-2-(1R,3S)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-amidocyclopentylacetic acid)
rac-2-(1R,3S)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-amidocyclopentylacetic acid Chemical and Physical Properties
Names and Identifiers
-
- rac-2-(1R,3S)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-amidocyclopentylacetic acid
- EN300-1554018
- rac-2-[(1R,3S)-3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolane-3-amido]cyclopentyl]acetic acid
- 2228017-97-6
-
- Inchi: 1S/C27H30N2O6/c30-24(31)14-17-9-10-18(13-17)28-25(32)27(11-12-34-16-27)29-26(33)35-15-23-21-7-3-1-5-19(21)20-6-2-4-8-22(20)23/h1-8,17-18,23H,9-16H2,(H,28,32)(H,29,33)(H,30,31)/t17-,18+,27?/m1/s1
- InChI Key: GNAYCKXYNJULGZ-QIXCQHHOSA-N
- SMILES: O1CCC(C1)(C(N[C@H]1CC[C@@H](CC(=O)O)C1)=O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12
Computed Properties
- Exact Mass: 478.21038668g/mol
- Monoisotopic Mass: 478.21038668g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 35
- Rotatable Bond Count: 8
- Complexity: 783
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 114Ų
rac-2-(1R,3S)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-amidocyclopentylacetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1554018-0.05g |
rac-2-[(1R,3S)-3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolane-3-amido]cyclopentyl]acetic acid |
2228017-97-6 | 0.05g |
$1927.0 | 2023-06-05 | ||
| Enamine | EN300-1554018-0.1g |
rac-2-[(1R,3S)-3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolane-3-amido]cyclopentyl]acetic acid |
2228017-97-6 | 0.1g |
$2019.0 | 2023-06-05 | ||
| Enamine | EN300-1554018-0.25g |
rac-2-[(1R,3S)-3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolane-3-amido]cyclopentyl]acetic acid |
2228017-97-6 | 0.25g |
$2110.0 | 2023-06-05 | ||
| Enamine | EN300-1554018-0.5g |
rac-2-[(1R,3S)-3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolane-3-amido]cyclopentyl]acetic acid |
2228017-97-6 | 0.5g |
$2202.0 | 2023-06-05 | ||
| Enamine | EN300-1554018-1.0g |
rac-2-[(1R,3S)-3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolane-3-amido]cyclopentyl]acetic acid |
2228017-97-6 | 1g |
$2294.0 | 2023-06-05 | ||
| Enamine | EN300-1554018-2.5g |
rac-2-[(1R,3S)-3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolane-3-amido]cyclopentyl]acetic acid |
2228017-97-6 | 2.5g |
$4495.0 | 2023-06-05 | ||
| Enamine | EN300-1554018-5.0g |
rac-2-[(1R,3S)-3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolane-3-amido]cyclopentyl]acetic acid |
2228017-97-6 | 5g |
$6650.0 | 2023-06-05 | ||
| Enamine | EN300-1554018-10.0g |
rac-2-[(1R,3S)-3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolane-3-amido]cyclopentyl]acetic acid |
2228017-97-6 | 10g |
$9859.0 | 2023-06-05 | ||
| Enamine | EN300-1554018-50mg |
rac-2-[(1R,3S)-3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolane-3-amido]cyclopentyl]acetic acid |
2228017-97-6 | 50mg |
$1927.0 | 2023-09-25 | ||
| Enamine | EN300-1554018-100mg |
rac-2-[(1R,3S)-3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolane-3-amido]cyclopentyl]acetic acid |
2228017-97-6 | 100mg |
$2019.0 | 2023-09-25 |
rac-2-(1R,3S)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-amidocyclopentylacetic acid Related Literature
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
Additional information on rac-2-(1R,3S)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-amidocyclopentylacetic acid
Comprehensive Analysis of rac-2-(1R,3S)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-amidocyclopentylacetic acid (CAS No. 2228017-97-6)
The compound rac-2-(1R,3S)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-amidocyclopentylacetic acid, with the CAS No. 2228017-97-6, is a sophisticated chiral molecule that has garnered significant attention in the fields of medicinal chemistry and peptide synthesis. Its unique structural features, including the 9H-fluoren-9-yl methoxycarbonyl (Fmoc) protecting group and the oxolane (tetrahydrofuran) ring, make it a valuable intermediate in the development of bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, especially in the design of protease inhibitors and GPCR-targeted therapeutics.
One of the most searched questions in the scientific community is: "What are the applications of Fmoc-protected amino acids in peptide synthesis?" This compound addresses this query directly, as the Fmoc group is widely used in solid-phase peptide synthesis (SPPS) due to its stability under basic conditions and ease of removal. The presence of the cyclopentylacetic acid moiety further enhances its utility in creating constrained peptides, which are increasingly popular in the development of next-generation therapeutics. Recent trends in AI-driven drug discovery have also highlighted the importance of such chiral building blocks for generating diverse chemical libraries.
Another hot topic is the role of oxolane derivatives in improving drug bioavailability. The oxolane ring in rac-2-(1R,3S)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-amidocyclopentylacetic acid contributes to its conformational rigidity, a property highly sought after in modern drug design. This rigidity can reduce metabolic degradation and improve target binding affinity, making it a promising candidate for oral drug formulations. Pharmaceutical companies are actively exploring such scaffolds to address challenges like poor membrane permeability and rapid clearance.
The stereochemistry of this compound, denoted by the (1R,3S) configuration, is another critical aspect. Enantiopure compounds are essential for achieving high selectivity in biological systems, and the rac- prefix indicates that this is a racemic mixture. Researchers often search for "methods to resolve racemic mixtures of chiral drugs," and this compound serves as an excellent case study. Techniques like chiral chromatography or enzymatic resolution could be employed to isolate the active enantiomer, further optimizing its therapeutic potential.
In the context of sustainability, the synthetic route for CAS No. 2228017-97-6 aligns with the growing demand for green chemistry practices. The use of Fmoc-protected intermediates minimizes hazardous byproducts, a key consideration for environmentally conscious laboratories. Additionally, the compound’s stability under ambient conditions reduces the need for energy-intensive storage, making it a practical choice for large-scale production.
From an SEO perspective, terms like "Fmoc-amino acid derivatives," "chiral building blocks for drug discovery," and "oxolane-based therapeutics" are frequently searched by chemists and pharmacologists. By incorporating these keywords naturally, this article aims to provide both technical depth and accessibility. The compound’s versatility ensures its relevance across multiple disciplines, from academic research to industrial applications.
In summary, rac-2-(1R,3S)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-amidocyclopentylacetic acid (CAS No. 2228017-97-6) represents a convergence of cutting-edge chemical design and practical utility. Its structural complexity and functional groups make it a cornerstone in peptide chemistry and drug development, addressing some of the most pressing challenges in modern pharmacology. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in the next wave of therapeutic innovations.
2228017-97-6 (rac-2-(1R,3S)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-amidocyclopentylacetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)